Cas no 1805359-12-9 (3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine
• CAS No: 1805359-12-9
• MF: C₇H₅ClF₂INO
• MW: 319.474980115891
• CID: 4870479
• Update Time: 2025-05-25

3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine

• Inchi： 1S/C7H5ClF2INO/c1-13-7-3(5(9)10)2-4(8)6(11)12-7/h2,5H,1H3
• InChI Key： AKGUAYOQIVJKMS-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(=N1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine

3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine: A Comprehensive Overview

The compound 3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine, identified by the CAS number 1805359-12-9, is a highly specialized organic compound with a complex structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agrochemicals due to its unique properties and potential for further functionalization. The molecule features a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 5, an iodine atom at position 2, and a methoxy group at position 6. These substituents collectively influence the compound's electronic properties, reactivity, and biological activity.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery. The presence of chlorine and iodine atoms in this compound contributes to its high lipophilicity, which is crucial for enhancing drug absorption and bioavailability. Additionally, the difluoromethyl group introduces steric hindrance and further modulates the compound's electronic characteristics. This combination makes 3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine an attractive candidate for developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In terms of synthesis, researchers have developed efficient routes to construct this compound. One common approach involves the nucleophilic substitution of an iodide on a pyridine ring, followed by subsequent functionalization steps to introduce the other substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. Such advancements underscore the growing interest in optimizing synthetic methodologies for complex molecules like 1805359-12-9.

The application of 3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine extends beyond pharmaceuticals. In materials science, this compound serves as a versatile building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of electron-withdrawing groups makes it valuable in designing materials with tailored properties for gas storage, catalysis, and sensing applications.

Moreover, recent research has explored the potential of this compound in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its role as a herbicide or plant growth regulator. Field trials have demonstrated promising results, indicating that this compound could play a significant role in sustainable agriculture by improving crop yields while reducing environmental impact.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-iodo-6-methoxypyridine stands out as a multifaceted compound with applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of new drugs, materials, and agrochemicals.